Cas no 153805-36-8 (5-(2-azidoethyl)-4-methyl-1,3-thiazole)
5-(2-Azidoethyl)-4-methyl-1,3-thiazole is a functionalized thiazole derivative featuring an azidoethyl side chain, which enhances its utility in click chemistry applications. The azide group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it a valuable intermediate for bioconjugation, polymer modification, and pharmaceutical research. The methyl substitution at the 4-position of the thiazole ring contributes to its stability and influences its electronic properties. This compound is particularly useful in the synthesis of heterocyclic scaffolds and bioactive molecules, offering versatility in medicinal chemistry and materials science. Its well-defined reactivity and compatibility with diverse reaction conditions make it a practical choice for advanced synthetic applications.
153805-36-8 structure
Product Name:5-(2-azidoethyl)-4-methyl-1,3-thiazole
CAS No:153805-36-8
MF:C6H8N4S
MW:168.219518661499
MDL:MFCD16669340
CID:2917404
PubChem ID:54670922
Update Time:2025-06-07
5-(2-azidoethyl)-4-methyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
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- 5-(2-azidoethyl)-4-methylthiazole
- J3.493.937C
- 5-(2-azidoethyl)-4-methyl-1,3-thiazole
-
- MDL: MFCD16669340
- Inchi: 1S/C6H8N4S/c1-5-6(11-4-8-5)2-3-9-10-7/h4H,2-3H2,1H3
- InChI Key: OGMZROQNZDNMTQ-UHFFFAOYSA-N
- SMILES: S1C=NC(C)=C1CCN=[N+]=[N-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 166
- XLogP3: 2.4
- Topological Polar Surface Area: 55.5
5-(2-azidoethyl)-4-methyl-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-273971-0.05g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 95.0% | 0.05g |
$468.0 | 2025-03-20 | |
| Enamine | EN300-273971-0.1g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 95.0% | 0.1g |
$490.0 | 2025-03-20 | |
| Enamine | EN300-273971-0.25g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 95.0% | 0.25g |
$513.0 | 2025-03-20 | |
| Enamine | EN300-273971-0.5g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 95.0% | 0.5g |
$535.0 | 2025-03-20 | |
| Enamine | EN300-273971-1.0g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 95.0% | 1.0g |
$557.0 | 2025-03-20 | |
| Enamine | EN300-273971-2.5g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 95.0% | 2.5g |
$1089.0 | 2025-03-20 | |
| Enamine | EN300-273971-5.0g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 95.0% | 5.0g |
$1614.0 | 2025-03-20 | |
| Enamine | EN300-273971-10.0g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 95.0% | 10.0g |
$2393.0 | 2025-03-20 | |
| Enamine | EN300-273971-1g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 1g |
$557.0 | 2023-09-10 | ||
| Enamine | EN300-273971-5g |
5-(2-azidoethyl)-4-methyl-1,3-thiazole |
153805-36-8 | 5g |
$1614.0 | 2023-09-10 |
5-(2-azidoethyl)-4-methyl-1,3-thiazole Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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